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Compound of Interest

Compound Name: 2-Bromo-3-methoxypyridine

Cat. No.: B021398

Authored for Researchers, Scientists, and Drug Development Professionals

Initial Note on CAS Number: The CAS number 24100-18-3 is associated in some chemical
databases with 2-Bromo-3-methoxypyridine. However, the context of a technical guide for
researchers in life sciences and drug development strongly suggests that the intended subject
is the widely used biological buffer, 2-(N-morpholino)ethanesulfonic acid, commonly known as
MES. MES is officially assigned CAS number 4432-31-9. This guide will focus on MES, given
its extensive applications in the specified fields.

Introduction to MES

2-(N-morpholino)ethanesulfonic acid (MES) is a zwitterionic buffer developed by Norman Good
and his colleagues in the 1960s.[1] It is a member of the "Good's buffers" series, which were
designed to meet several criteria for biological research, including having a pKa near
physiological pH, high water solubility, limited solubility in organic solvents, minimal salt effects,
and being chemically and enzymatically stable.[1] MES is particularly valued for its buffering
capacity in the pH range of 5.5 to 7.0, making it a staple in biochemistry, molecular biology, and
cell culture applications.[2][3]

Physicochemical Properties

MES is a white crystalline powder that is highly soluble in water.[1][4] Its properties make it a
versatile buffer for a wide range of experimental conditions.
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Property Value Reference
CAS Number 4432-31-9 [1][5]
Molecular Formula C6H13NO4S [1][5]
Molecular Weight 195.24 g/mol [5][6]

pKa (at 25°C) 6.15 [6]

Effective Buffering Range pH55-7.0 [2][3]
Melting Point ~300 °C [1]
Appearance White crystalline powder [4]

Applications in Research and Drug Development
The unique properties of MES make it an indispensable tool in various scientific disciplines.
e Biotechnology and Pharmaceuticals: MES is frequently used in the manufacturing of biologic

drugs, protein-based assays, and diagnostic reagents to maintain the stability of active
pharmaceutical ingredients (APISs).[2]

o Electrophoresis: It serves as a common buffer component in electrophoresis techniques,
such as SDS-PAGE, for the separation of proteins and nucleic acids.[2][6]

e Cell Culture: MES is often included in cell culture media to maintain a stable physiological
pH, which is crucial for optimal cell growth and function.[2][6]

» Protein Purification: Its ability to maintain a desired pH without significantly interacting with
proteins makes it an excellent buffer for various protein purification chromatography
techniques.[2]

e Enzyme Kinetics: MES is ideal for studying enzyme kinetics as it does not chelate most
metal ions, which can be essential for enzymatic activity.[3][6]

Experimental Protocols
Preparation of a 0.1 M MES Buffer Solution
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This protocol outlines the preparation of a 0.1 M MES buffer solution, a common concentration
used in many laboratory applications.

Materials:

MES free acid (MW: 195.24 g/mol )

Deionized water

Sodium hydroxide (NaOH) or hydrochloric acid (HCI) for pH adjustment

pH meter

Stir plate and stir bar

Volumetric flask

Procedure:

Weighing the MES: For 1 liter of a 0.1 M solution, weigh out 19.52 g of MES free acid.

e Dissolving the MES: Add the MES powder to a beaker containing approximately 800 mL of
deionized water. Place the beaker on a stir plate and add a stir bar to facilitate dissolution.

e pH Adjustment: While continuously stirring, monitor the pH of the solution using a calibrated
pH meter. Slowly add a solution of NaOH (e.g., 1 M) to raise the pH to the desired value
within the MES buffering range (5.5 to 7.0). If the pH overshoots the target, use a dilute
solution of HCI to adjust it back.

o Final Volume Adjustment: Once the desired pH is reached, transfer the solution to a 1-liter
volumetric flask. Rinse the beaker with a small amount of deionized water and add the
rinsing to the volumetric flask to ensure all the MES is transferred. Add deionized water to
the flask until the final volume reaches the 1-liter mark.

» Sterilization and Storage: For applications requiring sterile conditions, the buffer solution can
be filtered through a 0.22-micron filter.[7] Store the buffer at room temperature.[7]
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Synthesis of MES

A general method for the synthesis of MES involves the reaction of morpholine with an
ethanesulfonic acid derivative.[8]

Reactants:

e Morpholine

o Ethanesulfonyl chloride (or a similar sulfonic acid derivative)
» Asuitable solvent

General Procedure:

e The reaction is typically carried out under controlled temperature and pH to drive the reaction
to completion.[8]

 After the reaction, the MES product is purified from the reaction mixture.[8]

« Purification is commonly achieved through techniques such as crystallization or
chromatography to yield high-purity MES.[8]

Visualizing Experimental Workflows

The following diagrams illustrate common experimental workflows where MES buffer is critically
employed.
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Protein Purification Workflow using MES Buffer
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Caption: A typical workflow for protein purification utilizing MES buffer in various stages.
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Enzyme Kinetics Assay Workflow
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Caption: Workflow for an enzyme kinetics experiment where MES buffer ensures stable pH.

Safety and Handling

While MES is generally considered to be of low toxicity, it is important to handle it with
appropriate laboratory precautions. Contact with the skin or eyes may cause irritation and
should be rinsed thoroughly with water.[1] In case of eye contact, ingestion, or inhalation of the
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dust, seeking medical attention is advised.[1] Upon combustion, MES can emit toxic fumes,
including carbon monoxide, nitrogen oxides, and sulfur oxides.[1]

Conclusion

MES is a fundamentally important buffer for a vast array of applications in biological and
pharmaceutical research. Its favorable chemical properties, particularly its pKa in the
physiological range and its low potential for interference with biological systems, have solidified
its role as a standard laboratory reagent. Understanding its characteristics and proper use is
essential for any researcher, scientist, or drug development professional aiming for reliable and
reproducible experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. MES (buffer) - Wikipedia [en.wikipedia.org]

2. MES Buffer: An Essential Component in Biological and Pharmaceutical - Blog - Hopax
Fine Chemicals [hopaxfc.com]

3. medchemexpress.com [medchemexpress.com]

4. cphi-online.com [cphi-online.com]

5. 4-Morpholineethanesulfonic acid | C6H13NO4S | CID 78165 - PubChem
[pubchem.ncbi.nim.nih.gov]

6. biochemazone.com [biochemazone.com]

7. bostonbioproducts.com [bostonbioproducts.com]

8. Buy 2-(N-Morpholino)ethanesulfonic acid (EVT-312054) | 4432-31-9 [evitachem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-(N-
morpholino)ethanesulfonic acid (MES)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b021398#cas-number-24100-18-3-characterization]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://en.wikipedia.org/wiki/MES_(buffer)
https://en.wikipedia.org/wiki/MES_(buffer)
https://www.benchchem.com/product/b021398?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/MES_(buffer)
https://www.hopaxfc.com/es/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://www.hopaxfc.com/es/blog/mes-buffer-an-essential-component-in-biological-and-pharmaceutical
https://www.medchemexpress.com/mes.html
https://www.cphi-online.com/product/2-4-morpholinoethane-sulfonic-acid-mes-intermediates/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholineethanesulfonic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Morpholineethanesulfonic-acid
https://biochemazone.com/0-1mol-l-mes-buffer-properties-preparation/
https://www.bostonbioproducts.com/products/mes-buffer-0-5-m-ph-6-5-bb-111
https://www.evitachem.com/product/evt-312054
https://www.benchchem.com/product/b021398#cas-number-24100-18-3-characterization
https://www.benchchem.com/product/b021398#cas-number-24100-18-3-characterization
https://www.benchchem.com/product/b021398#cas-number-24100-18-3-characterization
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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